Cas no 1914295-40-1 (2-(P-tolyloxy)pyrimidine-5-carboxylic acid)
2-(P-tolyloxy)pyrimidine-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(P-tolyloxy)pyrimidine-5-carboxylic acid
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- Inchi: 1S/C12H10N2O3/c1-8-2-4-10(5-3-8)17-12-13-6-9(7-14-12)11(15)16/h2-7H,1H3,(H,15,16)
- InChI Key: OSQFSXKXJLTVPC-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)C)C1=NC=C(C=N1)C(=O)O
2-(P-tolyloxy)pyrimidine-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB610776-250mg |
2-(p-Tolyloxy)pyrimidine-5-carboxylic acid; . |
1914295-40-1 | 250mg |
€371.10 | 2025-04-20 | ||
| abcr | AB610776-1g |
2-(p-Tolyloxy)pyrimidine-5-carboxylic acid; . |
1914295-40-1 | 1g |
€690.20 | 2025-04-20 | ||
| abcr | AB610776-5g |
2-(p-Tolyloxy)pyrimidine-5-carboxylic acid; . |
1914295-40-1 | 5g |
€2327.60 | 2025-04-20 | ||
| abcr | AB610776-10g |
2-(p-Tolyloxy)pyrimidine-5-carboxylic acid; . |
1914295-40-1 | 10g |
€2272.40 | 2024-07-19 |
2-(P-tolyloxy)pyrimidine-5-carboxylic acid Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 2-(P-tolyloxy)pyrimidine-5-carboxylic acid
Recent Advances in the Application of 2-(P-tolyloxy)pyrimidine-5-carboxylic acid (CAS: 1914295-40-1) in Chemical Biology and Pharmaceutical Research
2-(P-tolyloxy)pyrimidine-5-carboxylic acid (CAS: 1914295-40-1) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role as a versatile building block in drug discovery, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in medicine.
The compound's structure, featuring a pyrimidine core substituted with a p-tolyloxy group and a carboxylic acid functionality, allows for diverse chemical modifications, making it a valuable scaffold in medicinal chemistry. Recent synthetic approaches have optimized the yield and purity of 2-(P-tolyloxy)pyrimidine-5-carboxylic acid, facilitating its broader use in high-throughput screening and structure-activity relationship (SAR) studies. Innovations in catalytic methods and green chemistry have further enhanced its accessibility for research purposes.
In terms of biological activity, 2-(P-tolyloxy)pyrimidine-5-carboxylic acid has shown promising results as an intermediate in the synthesis of kinase inhibitors. Kinases play a critical role in various signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have utilized this compound to develop novel inhibitors targeting specific kinases, with preliminary data indicating high selectivity and potency. These findings suggest potential applications in targeted therapy, where minimizing off-target effects is crucial.
Moreover, recent studies have explored the compound's utility in fragment-based drug design (FBDD). Its relatively small size and functional group diversity make it an ideal candidate for fragment libraries, enabling the discovery of new lead compounds. Collaborative efforts between academic institutions and pharmaceutical companies have leveraged 2-(P-tolyloxy)pyrimidine-5-carboxylic acid to identify novel binding sites on therapeutic targets, opening new avenues for drug development.
Beyond its role in kinase inhibition, this compound has also been investigated for its potential in modulating protein-protein interactions (PPIs). PPIs are challenging targets due to their large and often flat interaction surfaces, but small molecules like 2-(P-tolyloxy)pyrimidine-5-carboxylic acid offer a strategic approach to disrupt these interactions. Early-stage research has demonstrated its efficacy in disrupting specific PPIs involved in disease pathways, though further optimization is required to improve binding affinity and pharmacokinetic properties.
In conclusion, 2-(P-tolyloxy)pyrimidine-5-carboxylic acid (CAS: 1914295-40-1) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatility in synthesis, combined with its potential in kinase inhibition and fragment-based drug design, underscores its value in modern drug discovery. Future research should focus on expanding its applications, optimizing its pharmacological profile, and translating these findings into clinically viable therapeutics. As the field advances, this compound is poised to play a pivotal role in addressing unmet medical needs.
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